Cas no 103199-82-2 (Piperidine, 4-methyl-1-propyl-)
Piperidine, 4-methyl-1-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 4-methyl-1-propyl-
- FOAQPTXFAULJNM-UHFFFAOYSA-N
- AKOS024335484
- 4-methyl-1-propylpiperidine
- Piperidine, 4-methyl-1-propyl
- 1-PROPYL-4-METHYLPIPERIDINE
- 103199-82-2
- SCHEMBL1290932
-
- Inchi: 1S/C9H19N/c1-3-6-10-7-4-9(2)5-8-10/h9H,3-8H2,1-2H3
- InChI Key: FOAQPTXFAULJNM-UHFFFAOYSA-N
- SMILES: N1(CCC)CCC(C)CC1
Computed Properties
- Exact Mass: 141.151749610g/mol
- Monoisotopic Mass: 141.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 82.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 3.2Ų
Piperidine, 4-methyl-1-propyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1234741-250mg |
4-Methyl-1-propylpiperidine |
103199-82-2 | 98% | 250mg |
$185 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1234741-1g |
4-Methyl-1-propylpiperidine |
103199-82-2 | 98% | 1g |
$220 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1234741-5g |
4-Methyl-1-propylpiperidine |
103199-82-2 | 98% | 5g |
$550 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1234741-25g |
4-Methyl-1-propylpiperidine |
103199-82-2 | 98% | 25g |
$2365 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1234741-1g |
4-Methyl-1-propylpiperidine |
103199-82-2 | 98% | 1g |
$230 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1234741-250mg |
4-Methyl-1-propylpiperidine |
103199-82-2 | 98% | 250mg |
$190 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1234741-25g |
4-Methyl-1-propylpiperidine |
103199-82-2 | 98% | 25g |
$2505 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1234741-5g |
4-Methyl-1-propylpiperidine |
103199-82-2 | 98% | 5g |
$575 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1234741-250mg |
4-Methyl-1-propylpiperidine |
103199-82-2 | 98% | 250mg |
$190 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1234741-5g |
4-Methyl-1-propylpiperidine |
103199-82-2 | 98% | 5g |
$575 | 2025-02-26 |
Piperidine, 4-methyl-1-propyl- Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on Piperidine, 4-methyl-1-propyl-
4-Methyl-1-Propylpiperidine (CAS No. 103199-82-2): A Comprehensive Overview
4-Methyl-1-propylpiperidine (CAS No. 103199-82-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-MePip or 4-Methyl-1-propylpiperidine, is a member of the piperidine family, which is characterized by a six-membered nitrogen-containing ring. The unique structural features of 4-Methyl-1-propylpiperidine make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.
The chemical structure of 4-Methyl-1-propylpiperidine consists of a piperidine ring with a methyl group at the 4-position and a propyl group at the 1-position. This configuration imparts specific chemical and biological properties that have been extensively studied in recent years. The compound's ability to interact with various receptors and enzymes makes it a promising lead for drug discovery and development.
One of the key areas of research involving 4-Methyl-1-propylpiperidine is its potential as a modulator of neurotransmitter systems. Studies have shown that this compound can influence the activity of receptors such as serotonin (5-HT), dopamine (DA), and norepinephrine (NE) receptors. These findings are particularly relevant in the context of neuropsychiatric disorders, where imbalances in neurotransmitter levels are often implicated. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 4-Methyl-1-propylpiperidine can exhibit selective binding to serotonin receptors, suggesting its potential as an antidepressant or anxiolytic agent.
In addition to its role in neuropsychiatric disorders, 4-Methyl-1-propylpiperidine has also been explored for its anti-inflammatory properties. Inflammation is a critical component of many diseases, including autoimmune disorders and chronic pain conditions. Preclinical studies have shown that 4-Methyl-1-propylpiperidine can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings indicate that 4-Methyl-1-propylpiperidine may have therapeutic potential in managing inflammatory conditions.
The pharmacokinetic properties of 4-Methyl-1-propylpiperidine have also been investigated to assess its suitability for clinical use. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For example, studies published in the European Journal of Pharmaceutical Sciences have demonstrated that 4-Methyl-1-propylpiperidine has good oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens. These characteristics are crucial for ensuring patient compliance and therapeutic efficacy.
Safety and toxicity assessments are essential components of drug development, and extensive studies have been conducted to evaluate the safety profile of 4-Methyl-1-propylpiperidine. Preclinical toxicology studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver or kidneys. However, like any pharmaceutical agent, it is important to conduct thorough clinical trials to confirm its safety and efficacy in human subjects.
The potential applications of 4-Methyl-1-propylpiperidine extend beyond traditional pharmaceuticals. Recent advancements in nanotechnology have opened new avenues for drug delivery systems, and 4-Methyl-1-propylpiperidine has been explored as a candidate for encapsulation within nanoparticles. This approach can enhance the compound's stability, bioavailability, and targeted delivery to specific tissues or cells. For instance, research published in the Nano Letters has demonstrated that 4-Methyl-1-propylpiperidine encapsulated in polymeric nanoparticles can effectively cross the blood-brain barrier, making it a promising candidate for treating central nervous system disorders.
In conclusion, 4-Methyl-1-propylpiperidine (CAS No. 103199-82-2) is a versatile compound with significant potential in various therapeutic areas. Its unique chemical structure and biological properties make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new applications and optimize its use in clinical settings. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments and improving patient outcomes.
103199-82-2 (Piperidine, 4-methyl-1-propyl-) Related Products
- 7149-42-0((1-methylpiperidin-4-yl)methanamine)
- 25549-16-0(Triisoctylamine)
- 65017-57-4(4-(Aminomethyl)-1-(n-butyl)piperidine)
- 1193-12-0(3,3-Dimethylpiperidine)
- 14613-37-7((1-methyl-3-piperidyl)methanamine)
- 100-76-5(Quinuclidine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)